Cas no 1314738-82-3 (1-(2,4,6-trimethylphenyl)cyclopropan-1-amine)

• Product Name: 1-(2,4,6-trimethylphenyl)cyclopropan-1-amine
• CAS No: 1314738-82-3
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 6245583
• PubChem ID: 82280522
• Update Time: 2025-06-20

1-(2,4,6-trimethylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-trimethylphenyl)cyclopropan-1-amine
• EN300-1846785
• 1314738-82-3

• Inchi： 1S/C12H17N/c1-8-6-9(2)11(10(3)7-8)12(13)4-5-12/h6-7H,4-5,13H2,1-3H3
• InChI Key： WJHBYVZPDKTLCV-UHFFFAOYSA-N
• SMILES： NC1(C2C(C)=CC(C)=CC=2C)CC1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(2,4,6-trimethylphenyl)cyclopropan-1-amine

Introduction to 1-(2,4,6-trimethylphenyl)cyclopropan-1-amine (CAS No. 1314738-82-3)

1-(2,4,6-trimethylphenyl)cyclopropan-1-amine (CAS No. 1314738-82-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and a substituted phenyl group. The combination of these structural elements endows the molecule with distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The cyclopropane ring in 1-(2,4,6-trimethylphenyl)cyclopropan-1-amine is a three-carbon cyclic structure with high ring strain. This strain can influence the reactivity and stability of the molecule, making it an interesting subject for synthetic chemists and medicinal chemists alike. The substituted phenyl group, particularly the presence of three methyl groups at the 2, 4, and 6 positions, further modulates the electronic and steric properties of the compound. These features collectively contribute to the compound's potential as a lead molecule in drug design.

Recent studies have explored the biological activities of 1-(2,4,6-trimethylphenyl)cyclopropan-1-amine. One notable area of research is its interaction with specific receptors in the central nervous system (CNS). For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent binding affinity to serotonin receptors, particularly the 5-HT_2A receptor. This binding activity suggests potential applications in the treatment of psychiatric disorders such as depression and anxiety.

In addition to its receptor-binding properties, 1-(2,4,6-trimethylphenyl)cyclopropan-1-amine has been investigated for its anti-inflammatory effects. A research team from the University of California demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings indicate that 1-(2,4,6-trimethylphenyl)cyclopropan-1-amine may have therapeutic potential in inflammatory diseases like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 1-(2,4,6-trimethylphenyl)cyclopropan-1-amine has also been studied to assess its suitability as a drug candidate. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for drug development.

Safety and toxicity assessments are essential components of drug development. Initial toxicity studies on 1-(2,4,6-trimethylphenyl)cyclopropan-1-amine have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further comprehensive safety evaluations are necessary to ensure its safety profile before advancing to clinical trials.

In conclusion, 1-(2,4,6-trimethylphenyl)cyclopropan-1-amine (CAS No. 1314738-82-3) represents a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in treating psychiatric disorders and inflammatory diseases make it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.